Cas no 57963-39-0 ( )

  structure
  structure
Product name: 
CAS No:57963-39-0
MF:C14H14N8O
MW:310.313960552216
CID:947842
PubChem ID:428292

  Chemical and Physical Properties

Names and Identifiers

    • 4-[(2,4-diaminopteridin-6-yl)methylamino]benzamide
    • 4-(((2,4-diaminopteridin-6-yl)methyl)amino)benzamide
    • 4-{[(2,4-diaminopteridin-6-yl)methyl]amino}benzamide
    • AG-G-04973
    • CTK5A7698
    • NSC233903
    • Benzamide, 4-[[(2,4-diamino-6-pteridinyl)methyl]amino]-
    • 57963-39-0
    • CB4BV5VWA3
    • SCHEMBL11633634
    • NSC 233903
    • 4-[[(2,4-Diamino-6-pteridinyl)methyl]amino]benzamide
    • 136265-94-6
    •  
    • Inchi: InChI=1S/C14H14N8O/c15-11-10-13(22-14(17)21-11)19-6-9(20-10)5-18-8-3-1-7(2-4-8)12(16)23/h1-4,6,18H,5H2,(H2,16,23)(H4,15,17,19,21,22)
    • InChI Key: ZPJMMISCPNTYNE-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(=O)N)NCC2=CN=C3C(=N2)C(=NC(=N3)N)N

Computed Properties

  • Exact Mass: 310.12932
  • Monoisotopic Mass: 310.12905710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų
  • XLogP3: -0.5

Experimental Properties

  • PSA: 158.72
  • LogP: 3.18900

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